N~2~-(2-methoxy-5-methylphenyl)-N~1~-{3-[methyl(methylsulfonyl)amino]phenyl}-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-methoxy-5-methylanilino]-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide
• InChI: InChI=1S/C24H27N3O6S2/c1-18-13-14-23(33-3)22(15-18)27(35(31,32)21-11-6-5-7-12-21)17-24(28)25-19-9-8-10-20(16-19)26(2)34(4,29)30/h5-16H,17H2,1-4H3,(H,25,28)
• InChI Key: CSPZKDIYGLOYHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N(CC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C24H27N3O6S2
• Molecular Weight: 517.6 g/mol

Description

Compounds like this one are typically organic molecules that contain a variety of functional groups. They are often used in the field of medicinal chemistry for the development of new drugs.

Synthesis Analysis

The synthesis of such compounds usually involves multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the specific properties of the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography. This allows scientists to understand the 3D arrangement of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, amine groups can participate in reactions like acylation, while sulfonyl groups can undergo reactions such as sulfonation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug development, where the compound’s interactions with specific proteins or other biological targets are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Material safety data sheets (MSDS) provide information on handling, storage, and disposal of the compound.

Future Directions

Future research on this compound could involve further investigation of its properties, potential uses, and safety profile. This could include studies on its biological activity, toxicity, and potential applications in medicine or other fields.